Pyrazole, 1-benzyl-5-(3-(dipropylamino)propoxy)-3-methyl-

• CAS RN: 15090-16-1
• Molecular Formula: C20H31N3O
• Molecular Weight: 329.5 g/mol
• IUPAC Name: 3-(2-benzyl-5-methylpyrazol-3-yl)oxy-N,N-dipropylpropan-1-amine
• InChI: InChI=1S/C20H31N3O/c1-4-12-22(13-5-2)14-9-15-24-20-16-18(3)21-23(20)17-19-10-7-6-8-11-19/h6-8,10-11,16H,4-5,9,12-15,17H2,1-3H3
• InChI Key: IEGPEYOCFKLJQI-UHFFFAOYSA-N
• SMILES: CCCN(CCC)CCCOC1=CC(=NN1CC2=CC=CC=C2)C

Description

Pyrazole, 1-benzyl-5-(3-(dipropylamino)propoxy)-3-methyl-, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a pyrazole derivative that exhibits interesting biological properties, making it a promising candidate for drug development. In

Mechanism Of Action

The mechanism of action of pyrazole, 1-benzyl-5-(3-(dipropylamino)propoxy)-3-methyl-, is not fully understood. However, it is believed to act by inhibiting the production of inflammatory mediators, such as prostaglandins and cytokines. It also modulates the activity of neurotransmitters, such as serotonin and dopamine, which may contribute to its antidepressant and anxiolytic effects.

Biochemical And Physiological Effects

Pyrazole, 1-benzyl-5-(3-(dipropylamino)propoxy)-3-methyl-, exhibits a range of biochemical and physiological effects. It has been shown to reduce the production of inflammatory mediators, such as prostaglandins and cytokines, in vitro and in vivo. It also exhibits analgesic and antipyretic effects, suggesting its potential use in the treatment of pain and fever. Additionally, it has been reported to modulate the activity of neurotransmitters, such as serotonin and dopamine, which may contribute to its antidepressant and anxiolytic effects.

Advantages And Limitations For Lab Experiments

Pyrazole, 1-benzyl-5-(3-(dipropylamino)propoxy)-3-methyl-, has several advantages for lab experiments. It exhibits potent biological activity, making it a useful tool for studying the mechanisms underlying various physiological processes. Additionally, it is relatively easy to synthesize and purify, making it readily available for research purposes. However, its use in lab experiments is limited by its potential toxicity and the need for careful handling.

Future Directions

There are several future directions for the study of pyrazole, 1-benzyl-5-(3-(dipropylamino)propoxy)-3-methyl-. One potential direction is the development of novel derivatives with improved pharmacological properties, such as increased potency and selectivity. Additionally, further studies are needed to elucidate the mechanisms underlying its biological effects and to identify its potential therapeutic applications. Finally, the safety and toxicity of this compound need to be thoroughly evaluated to determine its suitability for clinical use.
Conclusion
Pyrazole, 1-benzyl-5-(3-(dipropylamino)propoxy)-3-methyl-, is a promising chemical compound that exhibits potent biological activity and potential therapeutic applications. Its synthesis method is well-established, and it has been extensively studied for its anti-inflammatory, analgesic, and antipyretic effects, as well as its potential use in the treatment of neurological disorders. However, its use in lab experiments is limited by its potential toxicity, and further studies are needed to fully elucidate its mechanisms of action and to determine its suitability for clinical use.

Synthesis Methods

Pyrazole, 1-benzyl-5-(3-(dipropylamino)propoxy)-3-methyl-, can be synthesized using a multi-step synthetic route. The synthesis involves the condensation of 1-benzyl-5-hydroxy-3-methylpyrazole-4-carbaldehyde with 3-dipropylamino-1-chloropropane in the presence of a base, followed by reduction of the resulting imine with sodium borohydride. The final product is obtained after purification by column chromatography.

Scientific Research Applications

Pyrazole, 1-benzyl-5-(3-(dipropylamino)propoxy)-3-methyl-, has been extensively studied for its potential therapeutic applications. It exhibits potent anti-inflammatory, analgesic, and antipyretic effects, making it a promising candidate for the treatment of various inflammatory disorders. Additionally, it has been reported to exhibit anticonvulsant, antidepressant, and anxiolytic effects, suggesting its potential use in the treatment of neurological disorders.